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Compound of Interest

Compound Name: DB12055

Cat. No.: B1677232 Get Quote

This document provides comprehensive safety and logistical information for the proper disposal

of the laboratory chemical designated as DB12055. The following procedures are based on the

available safety data for a compound identified as Dibenzocyclooctyne-PEG-

Dibenzocyclooctyne (DBCO-PEG-DBCO), which is understood to be the chemical entity

corresponding to the internal product code DB12055. Researchers, scientists, and drug

development professionals should adhere to these guidelines to ensure laboratory safety and

environmental responsibility.

Disclaimer: The toxicological and ecological properties of DB12055 have not been thoroughly

investigated. Although it is not classified as a hazardous substance under Regulation (EC) No.

1272/2008, it is imperative to handle and dispose of this chemical with caution and in

accordance with institutional and local regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, safety goggles, chemical-resistant

gloves, and a laboratory coat. All handling of DB12055 should be conducted in a well-ventilated

area, preferably within a fume hood.

In case of accidental release or spill:

Ensure the area is well-ventilated.
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Keep away from any sources of ignition.

Absorb the spill with an inert material such as vermiculite, dry sand, or earth.

Place the absorbed material into a designated, sealed chemical waste container.

Do not flush any spilled material into the sewer system.

Quantitative Data and Physical Properties
The following table summarizes the known quantitative and physical data for DBCO-PEG-

DBCO.

Property Value

Synonyms
Dibenzocyclooctyne-PEG-Dibenzocyclooctyne,

DBCO-PEG-DBCO

Appearance White to off-white solid

Solubility Soluble in water, DMSO, and DMF

Storage Temperature -20°C for long-term storage

Stability Stable under normal laboratory conditions

Incompatible Materials Strong oxidizing agents

Hazardous Polymerization Will not occur

Experimental Protocols for Disposal
The recommended disposal procedure for DB12055 involves collection and transfer to a

licensed chemical waste disposal contractor. This ensures compliance with environmental

regulations and safe handling of the material.

Step-by-Step Disposal Procedure:

Waste Collection:
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Collect all waste containing DB12055, including unused material, solutions, and

contaminated consumables (e.g., pipette tips, vials), in a designated and clearly labeled

chemical waste container.

The container must be compatible with the chemical and securely sealed to prevent leaks

or spills.

Labeling:

Label the waste container with "Hazardous Waste" (as a precautionary measure, even if

the substance is not officially classified as such), the full chemical name

(Dibenzocyclooctyne-PEG-Dibenzocyclooctyne), and the approximate quantity.

Include the date of waste accumulation.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.

Ensure the storage area is away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal of the waste.

Provide the contractor with all necessary information about the waste material.

Important Considerations for Polyethylene Glycol (PEG) Compounds:

While polyethylene glycol is readily biodegradable, it is crucial to avoid releasing it into

wastewater systems.[1] Large quantities of PEG can impact the biological and chemical

oxygen demand in wastewater treatment facilities.[1] Therefore, disposal through a licensed

contractor is the most responsible method.

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1677232?utm_src=pdf-body
https://www.youtube.com/watch?v=wJtsk5iV1PA
https://www.youtube.com/watch?v=wJtsk5iV1PA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical workflow for the proper disposal of DB12055.

Start: DB12055 Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Label Container with:
- 'Hazardous Waste'

- Chemical Name
- Quantity and Date

Store Sealed Container
in a Secure Accumulation Area

Contact Institutional EHS or
Licensed Waste Contractor

Arrange for Waste Pickup

End: Proper Disposal by Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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